Cas no 1126635-09-3 (5-(2-fluoro-3-methoxyphenyl)furan-2-carbaldehyde)

• Product Name: 5-(2-fluoro-3-methoxyphenyl)furan-2-carbaldehyde
• CAS No: 1126635-09-3
• MF: C₁₂H₉FO₃
• MW: 220.196467161179
• CID: 5843134
• PubChem ID: 103695099
• Update Time: 2025-05-20

5-(2-fluoro-3-methoxyphenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-3-methoxyphenyl)furan-2-carbaldehyde
• EN300-1586133
• 1126635-09-3

• Inchi： 1S/C12H9FO3/c1-15-11-4-2-3-9(12(11)13)10-6-5-8(7-14)16-10/h2-7H,1H3
• InChI Key： HCPWCBSNZSKWEV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC=C(C=O)O1)OC

Computed Properties

• Exact Mass: 220.05357231g/mol
• Monoisotopic Mass: 220.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(2-fluoro-3-methoxyphenyl)furan-2-carbaldehyde

5-(2-Fluoro-3-Methoxyphenyl)Furan-2-Carbaldehyde: A Comprehensive Overview

5-(2-Fluoro-3-Methoxyphenyl)Furan-2-Carbaldehyde, also known by its CAS Registry Number 1126635-09-3, is a fascinating compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with an aldehyde group and a substituted phenyl moiety. The presence of the fluoro and methoxy groups on the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable subject for research in drug discovery, material science, and organic synthesis.

Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The aldehyde group in 5-(2-Fluoro-3-Methoxyphenyl)Furan-2-Carbaldehyde adds another layer of functionality, enabling it to participate in various chemical reactions, including condensation reactions, which are crucial in the synthesis of bioactive molecules. For instance, the aldehyde group can undergo reactions such as the Perkin reaction or the Benzoin condensation, leading to the formation of complex aromatic systems with potential pharmacological activities.

The substitution pattern on the phenyl ring—specifically, the fluoro and methoxy groups—plays a critical role in modulating the compound's properties. The fluoro group introduces electron-withdrawing effects, which can enhance the compound's reactivity in certain reactions. On the other hand, the methoxy group is an electron-donating group that can influence the compound's solubility, stability, and bioavailability. These properties make 5-(2-Fluoro-3-Methoxyphenyl)Furan-2-Carbaldehyde a versatile building block in organic synthesis.

In terms of applications, this compound has shown promise in the development of anti-tumor agents. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation, such as tyrosine kinases and histone deacetylases. Additionally, its unique structure has been exploited in the design of selective ligands for G-protein coupled receptors (GPCRs), which are important targets in drug discovery.

The synthesis of 5-(2-Fluoro-3-Methoxyphenyl)Furan-2-Carbaldehyde involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by a series of reactions, including oxidation and cyclization steps, to form the furan ring and introduce the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

In conclusion, 5-(2-Fluoro-3-Methoxyphenyl)Furan-2-Carbaldehyde, CAS No. 1126635-09-3, is a highly functionalized compound with diverse applications in organic chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel bioactive molecules. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both academic research and industrial applications.